1-Cyclopropyl-6-fluoro-3,7,8-trihydroxyquinolin-4(1H)-one
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Description
1-Cyclopropyl-6-fluoro-3,7,8-trihydroxyquinolin-4(1H)-one is a quinoline derivative characterized by a cyclopropyl substituent at position 1, a fluorine atom at position 6, and hydroxyl groups at positions 3, 7, and 6. This compound belongs to the fluoroquinolone family, which is renowned for its broad-spectrum antibacterial activity. The unique structural features of this molecule—specifically the trihydroxy substitution pattern and cyclopropyl group—impart distinct physicochemical properties, such as enhanced solubility due to polar hydroxyl groups and improved metabolic stability from the cyclopropyl moiety .
Properties
CAS No. |
918659-35-5 |
|---|---|
Molecular Formula |
C12H10FNO4 |
Molecular Weight |
251.21 g/mol |
IUPAC Name |
1-cyclopropyl-6-fluoro-3,7,8-trihydroxyquinolin-4-one |
InChI |
InChI=1S/C12H10FNO4/c13-7-3-6-9(12(18)11(7)17)14(5-1-2-5)4-8(15)10(6)16/h3-5,15,17-18H,1-2H2 |
InChI Key |
FZFDKAJPSREOEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C=C(C(=O)C3=CC(=C(C(=C32)O)O)F)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Substituent Positioning: The target compound’s trihydroxy groups at positions 3, 7, and 8 distinguish it from analogs like 7-chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one (). These hydroxyl groups likely enhance hydrogen-bonding interactions with biological targets, improving binding affinity compared to halogenated or alkylated derivatives .
Fluorine and Cyclopropyl Synergy : The 6-fluoro and 1-cyclopropyl substituents are conserved in several analogs (e.g., ). Fluorine’s electronegativity enhances membrane permeability, while the cyclopropyl group reduces metabolic degradation, a feature critical for prolonged antibacterial activity .
Functional Group Trade-offs: Compounds with carboxylic acid (e.g., 6-Fluoro-1,4-dihydroquinolin-4-oxo-3-carboxylic acid) or oxadiazole groups (e.g., ) exhibit divergent biological profiles. Carboxylic acids improve solubility but may increase renal toxicity, whereas oxadiazole rings enhance target selectivity but complicate synthesis .
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